Cas no 1354706-23-2 (1-Methyl-4-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 1-Methyl-4-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1354706-23-2
• MF: C₁₄H₁₀N₄O₄
• MW: 298.25360250473
• CID: 5059226
• Update Time: 2023-08-25

1-Methyl-4-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

• Inchi： 1S/C14H10N4O4/c1-17-13-11(12(16-17)14(19)20)10(5-6-15-13)8-3-2-4-9(7-8)18(21)22/h2-7H,1H3,(H,19,20)
• InChI Key： WEXSUPMOCTXKDZ-UHFFFAOYSA-N
• SMILES： OC(C1C2C(=NC=CC=2C2C=CC=C(C=2)[N+](=O)[O-])N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 455
• XLogP3: 2.1
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines